Cas no 933718-59-3 (3-{3H-imidazo[4,5-c]pyridin-2-yl}propanoic acid)

• Product Name: 3-{3H-imidazo[4,5-c]pyridin-2-yl}propanoic acid
• CAS No: 933718-59-3
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• MDL: MFCD18305658
• CID: 4666059
• PubChem ID: 18537882
• Update Time: 2025-10-29

3-{3H-imidazo[4,5-c]pyridin-2-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3H-imidazo[4,5-c]pyridin-2-yl)propanoic acid
• 3-{3H-imidazo[4,5-c]pyridin-2-yl}propanoic acid

• MDL： MFCD18305658
• Inchi： 1S/C9H9N3O2/c13-9(14)2-1-8-11-6-3-4-10-5-7(6)12-8/h3-5H,1-2H2,(H,11,12)(H,13,14)
• InChI Key： BFWIIULHXIRTDK-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCC1=NC2C=CN=CC=2N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazo-[4,5-c]pyridines

Additional information on 3-{3H-imidazo[4,5-c]pyridin-2-yl}propanoic acid

3-{3H-imidazo[4,5-c]pyridin-2-yl}propanoic acid (CAS No. 933718-59-3): A Comprehensive Overview

3-{3H-imidazo[4,5-c]pyridin-2-yl}propanoic acid (CAS No. 933718-59-3) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique imidazo[4,5-c]pyridine core, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which make it a promising candidate for targeting various biological pathways.

The chemical structure of 3-{3H-imidazo[4,5-c]pyridin-2-yl}propanoic acid features a propanoic acid side chain attached to the imidazo[4,5-c]pyridine ring system. This combination of functional groups contributes to its versatility in synthetic chemistry and its ability to interact with biological targets. The compound's CAS number 933718-59-3 is a critical identifier for researchers and suppliers in the chemical industry, ensuring accurate referencing and procurement.

One of the most compelling aspects of 3-{3H-imidazo[4,5-c]pyridin-2-yl}propanoic acid is its potential role in addressing contemporary health challenges. For instance, the rise of antibiotic resistance has spurred interest in novel compounds that can serve as scaffolds for new antimicrobial agents. The imidazo[4,5-c]pyridine moiety, in particular, has been explored for its antimicrobial and anti-inflammatory properties, making this compound a subject of ongoing research.

In addition to its biomedical applications, 3-{3H-imidazo[4,5-c]pyridin-2-yl}propanoic acid is also relevant in the context of sustainable chemistry. With growing emphasis on green synthesis and environmentally friendly processes, researchers are investigating ways to produce this compound with minimal environmental impact. This aligns with broader trends in the chemical industry, where sustainability and efficiency are becoming paramount.

The market for 3-{3H-imidazo[4,5-c]pyridin-2-yl}propanoic acid is expanding, driven by increasing demand from pharmaceutical and biotechnology sectors. Suppliers and manufacturers are focusing on scalable synthesis methods to meet this demand while maintaining high purity standards. The compound's CAS No. 933718-59-3 is frequently searched in databases, reflecting its commercial and scientific significance.

From a synthetic perspective, the preparation of 3-{3H-imidazo[4,5-c]pyridin-2-yl}propanoic acid involves multi-step organic reactions, often requiring specialized reagents and conditions. Researchers are continually optimizing these protocols to improve yields and reduce costs. The compound's versatility also allows for further derivatization, enabling the creation of libraries of related molecules for screening purposes.

Another area of interest is the potential of 3-{3H-imidazo[4,5-c]pyridin-2-yl}propanoic acid in personalized medicine. As the field moves toward tailored therapies, compounds with modular structures like this one are invaluable. They can be modified to enhance specificity for particular biological targets, reducing side effects and improving efficacy. This aligns with the growing trend of precision medicine, where treatments are customized to individual patient profiles.

In summary, 3-{3H-imidazo[4,5-c]pyridin-2-yl}propanoic acid (CAS No. 933718-59-3) is a compound of significant scientific and commercial interest. Its unique structural features, combined with its potential applications in drug discovery and sustainable chemistry, make it a valuable subject of study. As research continues to uncover new uses for this molecule, its importance in the chemical and pharmaceutical industries is likely to grow.